Cas no 3725-39-1 (1-Morpholino-1-cyclododecene)

• Product Name: 1-Morpholino-1-cyclododecene
• CAS No: 3725-39-1
• MF: C₁₆H₂₉NO
• MW: 251.407564878464
• MDL: MFCD00042788
• CID: 44432
• PubChem ID: 87560337
• Update Time: 2025-11-02

1-Morpholino-1-cyclododecene Chemical and Physical Properties

Names and Identifiers

• 1-morpholinocyclododecene
• 1-Morpholino-1-cyclododecene
• N-Morpholino-1-cyclododecene
• 4-(1-Cyclododecen-1-yl)morpholine
• C16H29NO
• SZTBSJOMNRSBGA-MHWRWJLKSA-N
• Morpholine, 4-(1-cyclododecen-1-yl)-
• 4-[(1E)-cyclododec-1-en-1-yl]morpholine
• (E)-4-cyclododecenylmorpholine
• 4-(1-Cyclododecen-1-yl)morpholine #
• M1939
• 4-[(1E)-cyclododecen-1-yl]morpholine
• SCHEMBL7091842
• MFCD00042788
• EINECS 223-080-0
• 3725-39-1
• 4-(cyclododec-1-en-1-yl)morpholine
• CS-0332537
• AKOS025310717
• AKOS025295241
• 1-Morpholinocyclododecene, >=95.0%
• AS-61805
• DTXSID301309274

• MDL： MFCD00042788
• Inchi： 1S/C16H29NO/c1-2-4-6-8-10-16(11-9-7-5-3-1)17-12-14-18-15-13-17/h10H,1-9,11-15H2/b16-10+
• InChI Key： SZTBSJOMNRSBGA-MHWRWJLKSA-N
• SMILES： O1CCN(CC1)C1=CCCCCCCCCCC1 |t:7|

Computed Properties

• Exact Mass: 251.22500
• Monoisotopic Mass: 251.225
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: Not determined
• XLogP3: 5
• Topological Polar Surface Area: 12.5

Experimental Properties

• Density: 0.988 g/mL at 20 °C(lit.)
• Boiling Point: 129-131 °C/0.05 mmHg(lit.)
• Flash Point: Fahrenheit: 212 ° f
  Celsius: 100 ° c
  
• Refractive Index: n20/D 1.516
• PSA: 12.47000
• LogP: 4.05500

1-Morpholino-1-cyclododecene Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S23-S24/25
• FLUKA BRAND F CODES：9-23
• Hazardous Material Identification：
• Safety Term：S23;S24/25
• HazardClass：IRRITANT
• Storage Condition：<0°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines
• Other Chemical Reagents

Additional information on 1-Morpholino-1-cyclododecene

1-Morpholino-1-cyclododecene (CAS No. 3725-39-1): Properties, Applications, and Market Insights

1-Morpholino-1-cyclododecene (CAS No. 3725-39-1) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and material science. This compound, characterized by its unique morpholine and cyclododecene structure, serves as a versatile intermediate in various industrial and research applications. Its molecular formula, C₁₆H₂₉NO, and distinct chemical properties make it a valuable asset in the development of advanced materials and pharmaceuticals.

The chemical properties of 1-Morpholino-1-cyclododecene are largely influenced by its cyclic structure and the presence of the morpholine moiety. The compound exhibits moderate solubility in organic solvents such as dichloromethane, ethanol, and toluene, while remaining relatively insoluble in water. Its stability under standard conditions makes it suitable for long-term storage and handling in laboratory settings. Researchers often highlight its role as a key intermediate in the synthesis of complex organic molecules, particularly in the construction of nitrogen-containing heterocycles.

One of the most notable applications of 1-Morpholino-1-cyclododecene is in the pharmaceutical industry, where it is utilized as a building block for drug discovery and development. Its structural features allow for the introduction of functional groups that are critical in the design of bioactive compounds. Recent studies have explored its potential in the synthesis of antimicrobial agents and anticancer drugs, aligning with the growing demand for novel therapeutic solutions. Additionally, its use in polymer chemistry has been investigated, particularly in the development of high-performance materials with tailored properties.

From a market perspective, the demand for 1-Morpholino-1-cyclododecene has seen steady growth, driven by advancements in chemical research and the expanding pharmaceutical sector. Companies specializing in fine chemicals and custom synthesis often list this compound in their portfolios, catering to both academic and industrial clients. The rise of green chemistry initiatives has also influenced its production, with a focus on sustainable and efficient synthetic routes. As a result, manufacturers are increasingly adopting environmentally friendly processes to meet regulatory standards and consumer expectations.

In the context of research trends, 1-Morpholino-1-cyclododecene has been featured in studies exploring catalysis and asymmetric synthesis. Its ability to participate in diverse chemical reactions, such as Michael additions and cycloadditions, makes it a valuable tool for chemists aiming to create complex molecular architectures. Furthermore, its compatibility with modern analytical techniques, including NMR spectroscopy and mass spectrometry, facilitates its characterization and quality control in laboratory settings.

The safety and handling of 1-Morpholino-1-cyclododecene are well-documented, with standard precautions recommended for laboratory use. Proper ventilation, personal protective equipment (PPE), and adherence to chemical hygiene plans are essential to ensure safe handling. While the compound is not classified as highly hazardous, its storage in cool, dry environments away from incompatible substances is advised to maintain its integrity and performance.

Looking ahead, the future of 1-Morpholino-1-cyclododecene appears promising, with ongoing research uncovering new applications and synthetic methodologies. Its role in the development of functional materials and bioactive compounds is expected to expand, particularly as industries prioritize innovation and sustainability. For researchers and manufacturers alike, this compound represents a valuable asset in the pursuit of scientific and technological advancements.